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Compound of Interest

Compound Name: Allyl-but-2-ynyl-amine

Cat. No.: B15364025 Get Quote

An In-depth Technical Guide to CAS Number 42268-68-8

Chemical Identification and Overview
The compound identified by CAS number 42268-68-8 is N-prop-2-ynylprop-2-en-1-amine.[1][2]

It is also commonly referred to as Allyl-prop-2-ynyl-amine or N-allylpropargylamine.[2][3][4] This

secondary amine features both an allyl group (prop-2-en-1-yl) and a propargyl group (prop-2-

yn-1-yl) attached to the nitrogen atom. Its unique structure, containing two reactive unsaturated

hydrocarbon moieties, makes it a valuable intermediate in chemical synthesis and a subject of

interest in biological research.[3][5]

The free base form is registered under CAS number 42268-68-8, while its hydrochloride salt is

identified by CAS number 1158414-22-2.[3] This guide focuses on the properties and hazards

of the free base, N-prop-2-ynylprop-2-en-1-amine.

Physicochemical Properties
The fundamental physical and chemical properties of N-prop-2-ynylprop-2-en-1-amine are

summarized below. This data is essential for its proper handling, storage, and application in

experimental settings.
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Property Value Reference

Molecular Formula C₆H₉N [1][2]

Molecular Weight 95.14 g/mol [1][2][3]

Density 0.825 g/cm³ [1][3]

Boiling Point
130.8°C at 760 mmHg 48-

50°C at 37 mmHg
[1][3]

Flash Point 24.8°C [1]

LogP 0.78610 [1]

Refractive Index 1.45 [1]

SMILES C=CCNCC#C [2][3]

InChIKey
RGVPSBWHTNATMF-

UHFFFAOYSA-N
[2][3]

Hazards and Toxicological Profile
Understanding the hazards associated with N-prop-2-ynylprop-2-en-1-amine is critical for

ensuring laboratory safety. While comprehensive toxicological data is limited, the available

information indicates that it is a hazardous substance requiring careful handling.[4][6]

GHS Classification
The substance is classified under the Globally Harmonized System (GHS) with the following

primary hazards.
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Hazard Class Hazard Statement Code Description

Flammable Liquids H225
Highly flammable liquid and

vapor

Acute Toxicity, Oral H302 Harmful if swallowed

Acute Toxicity, Dermal H312 Harmful in contact with skin

Acute Toxicity, Inhalation H332 Harmful if inhaled

Skin Corrosion/Irritation H314 / H315

Causes severe skin burns and

eye damage / Causes skin

irritation

Serious Eye Damage/Irritation H319 Causes serious eye irritation

Note: There is variability in the reported skin/eye hazard classifications, ranging from irritation

(H315/H319) to severe corrosion (H314).[6][7] Users should handle the substance with

precautions suitable for the most severe classification.

Safety and Handling
Proper personal protective equipment (PPE) and engineering controls are mandatory when

working with this chemical.
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Aspect Recommendation Reference

Ventilation

Handle in a well-ventilated

place, preferably within a

chemical fume hood.

[4]

Eye/Face Protection

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US).

[4]

Skin Protection

Wear fire/flame resistant and

impervious clothing. Chemical-

resistant gloves are required.

[4]

Respiratory Protection

If exposure limits are exceeded

or irritation is experienced, use

a full-face respirator with

appropriate cartridges.

[4]

Hygiene

Wash hands thoroughly before

and after use. Do not eat,

drink, or smoke in the work

area.

[4]

Storage

Store in a tightly closed

container in a dry, cool, and

well-ventilated place. Keep

refrigerated to maintain

product quality.

[4][8]

Incompatibilities

Strong oxidizing agents, acids,

bases, alcohols, amines,

copper, and water.

[8]

First Aid Measures
In case of exposure, immediate first aid is crucial.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.echemi.com/sds/allyl-prop-2-ynyl-amine-pd180614106363.html
https://www.echemi.com/sds/allyl-prop-2-ynyl-amine-pd180614106363.html
https://www.echemi.com/sds/allyl-prop-2-ynyl-amine-pd180614106363.html
https://www.echemi.com/sds/allyl-prop-2-ynyl-amine-pd180614106363.html
https://www.echemi.com/sds/allyl-prop-2-ynyl-amine-pd180614106363.html
https://www.echemi.com/sds/allyl-prop-2-ynyl-amine-pd180614106363.html
https://www.fishersci.com/store/msds?partNumber=AC414281000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC414281000&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15364025?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Procedure Reference

Inhalation

Move the victim into fresh air. If

breathing is difficult, give

oxygen. Seek immediate

medical attention.

[4]

Skin Contact

Immediately take off all

contaminated clothing. Wash

off with soap and plenty of

water. Seek medical attention.

[4]

Eye Contact

Rinse cautiously with pure

water for at least 15 minutes.

Remove contact lenses if

present and easy to do.

Continue rinsing. Seek

immediate medical attention.

[4]

Ingestion

Rinse mouth with water. Do not

induce vomiting. Never give

anything by mouth to an

unconscious person. Call a

doctor or Poison Control

Center immediately.

[4]

Synthesis and Experimental Workflows
Synthesis Pathway
A common method for the preparation of N-prop-2-ynylprop-2-en-1-amine is through the direct

alkylation of allylamine.[3] This involves reacting allylamine with a propargyl halide, such as 3-

bromopropyne or 3-chloropropyne.[1]
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Allylamine
(C3H5NH2)

Propargyl Halide
(HC≡CCH2X, X=Cl, Br)

N-prop-2-ynylprop-2-en-1-amine
(C6H9N)

Direct Alkylation

Click to download full resolution via product page

Direct Alkylation Synthesis of N-prop-2-ynylprop-2-en-1-amine.

Experimental Protocols and Biological Activity
While specific experimental protocols for the free base (CAS 42268-68-8) are not detailed in

the available literature, research on its hydrochloride salt provides insights into its potential

biological activity.[3] Studies suggest it can modulate enzyme activities, potentially by forming

Schiff bases with aminotransferases, and affect cellular signaling pathways, which can alter

gene expression and metabolic processes.[3]

Researchers investigating the biological effects of this compound would typically follow a multi-

stage workflow to characterize its mechanism of action.
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Generalized workflow for investigating bioactive amine compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/n-Prop-2-yn-1-ylprop-2-en-1-amine
https://pubchem.ncbi.nlm.nih.gov/compound/n-Prop-2-yn-1-ylprop-2-en-1-amine
https://www.benchchem.com/product/b1437890
https://www.echemi.com/sds/allyl-prop-2-ynyl-amine-pd180614106363.html
https://www.echemi.com/sds/allyl-prop-2-ynyl-amine-pd180614106363.html
http://www.bio-fount.com/cn/goods2/309012_1106.html
https://sds.fluorochem.co.uk/eng/sds_F029430_en.pdf
https://abcr.com/de_en/ab217079
https://www.fishersci.com/store/msds?partNumber=AC414281000&countryCode=US&language=en
https://www.benchchem.com/product/b15364025#cas-number-42268-68-8-properties-and-hazards
https://www.benchchem.com/product/b15364025#cas-number-42268-68-8-properties-and-hazards
https://www.benchchem.com/product/b15364025#cas-number-42268-68-8-properties-and-hazards
https://www.benchchem.com/product/b15364025#cas-number-42268-68-8-properties-and-hazards
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15364025?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15364025?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

